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Compound of Interest

Compound Name: Hexadecanal-d5

Cat. No.: B10767885

Sourcing Hexadecanal-d5 for Research
Applications

For researchers, scientists, and professionals in drug development requiring Hexadecanal-d5
for their work, several reputable suppliers offer this deuterated aldehyde for research purposes.
This guide provides an overview of key suppliers and the technical specifications of the
available products.

Overview of Hexadecanal-d5

Hexadecanal-d5 is a deuterated form of Hexadecanal, a 16-carbon saturated fatty aldehyde. It
is commonly used as an internal standard in mass spectrometry-based quantification of its
unlabeled counterpart, Hexadecanal.[1][2][3] This stable isotope-labeled compound is crucial
for accurate measurements in various biological studies, particularly in lipidomics and research
on metabolic pathways.

Key Suppliers

Hexadecanal-d5 is available from several specialized chemical suppliers. Below is a summary
of prominent vendors and their product offerings.
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It is important to note that Santa Cruz Biotechnology and Chem-Impex list the CAS number for
the unlabeled form of Hexadecanal. Researchers should verify the isotopic labeling of the
product with these suppliers before purchasing.

Purchasing and Availability

Cayman Chemical offers Hexadecanal-d5 directly and through a network of distributors,
including:

o Cambridge Bioscience: Serving the UK, Ireland, Europe, USA, and the rest of the world.[4]
o Biomol.com: A distributor based in Germany.[2]
e Labchem: Another distributor for Cayman Chemical products.

Santa Cruz Biotechnology (SCBT) also lists Hexadecanal-d5 as available for purchase. They
note that the product is classified as a Dangerous Good for transport, which may incur
additional shipping charges.

All suppliers specify that Hexadecanal-d5 is intended for research use only and not for
diagnostic or therapeutic use.
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Technical and Safety Information

Hexadecanal-d5 is the 16-carbon aldehyde analog of palmitic acid. It is involved in biological
processes such as being a major component of plasmalogen and being produced from the
cleavage of sphingosine-1-phosphate (S1P) by S1P lyase 1.

Storage and Stability:

o Cayman Chemical recommends storing their Hexadecanal-d5 solution at -20°C and states a
stability of > 2 years. They ship the product on wet ice in the continental US.

o Chem-Impex recommends storing the unlabeled Hexadecanal at O - 8 °C.
Solubility:

o Cayman Chemical provides solubility information for their product in various solvents: DMF:
30 mg/ml, DMSO: 10 mg/ml, Ethanol: 30 mg/ml, and Ethanol:PBS (pH 7.2) (1:2): 0.3 mg/ml.

For detailed experimental protocols involving Hexadecanal-d5, it is recommended to consult
scientific literature in your specific field of research. The "Materials and Methods" sections of
publications often provide information on how this and similar internal standards are used in
experimental workflows.

Experimental Workflow Visualization

The following diagram illustrates a generalized workflow for utilizing Hexadecanal-d5 as an
internal standard in a quantitative mass spectrometry experiment.
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Caption: A typical workflow for the quantification of Hexadecanal using Hexadecanal-d5 as an
internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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